Cas no 123871-81-8 (1H-1,2,4-Triazole-1-ethanol, α-(4-chlorophenyl)-α-(1-methyl-2-propen-1-yl)-)

• Product Name: 1H-1,2,4-Triazole-1-ethanol, α-(4-chlorophenyl)-α-(1-methyl-2-propen-1-yl)-
• CAS No: 123871-81-8
• MF: C₁₄H₁₆ClN₃O
• MW: 277.749341964722
• CID: 5687307
• Update Time: 2023-09-25

1H-1,2,4-Triazole-1-ethanol, α-(4-chlorophenyl)-α-(1-methyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-ethanol, α-(4-chlorophenyl)-α-(1-methyl-2-propen-1-yl)-

• Inchi： 1S/C14H16ClN3O/c1-3-11(2)14(19,8-18-10-16-9-17-18)12-4-6-13(15)7-5-12/h3-7,9-11,19H,1,8H2,2H3
• InChI Key： PRYFLKQXMAFWFR-UHFFFAOYSA-N
• SMILES： N1(CC(C2=CC=C(Cl)C=C2)(C(C)C=C)O)C=NC=N1

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 460.5±55.0 °C(Predicted)
• pka: 12.40±0.29(Predicted)